Cas no 21784-51-0 (Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide)

• Product Name: Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide
• CAS No: 21784-51-0
• MF: C₁₀H₁₃BrN₂O₂S
• MW: 305.191420316696
• CID: 2936871
• Update Time: 2025-11-01

Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide Chemical and Physical Properties

Names and Identifiers

• amino{[2-(methoxycarbonyl)benzyl]sulfanyl}methaniminium bromide
• methyl 2-[(carbamimidoylsulfanyl)methyl]benzoate hydrobromide
• HMS1364D13
• [amino-[(2-methoxycarbonylphenyl)methylsulfanyl]methylidene]azanium;bromide
• Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide

• Inchi： 1S/C10H12N2O2S.BrH/c1-14-9(13)8-5-3-2-4-7(8)6-15-10(11)12;/h2-5H,6H2,1H3,(H3,11,12);1H
• InChI Key： RSOVBRVZPQAGPC-UHFFFAOYSA-N
• SMILES： [Br-].S(C(N)=[NH2+])CC1C=CC=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Topological Polar Surface Area: 103

Additional information on Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide

Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium Bromide: An Overview of CAS No. 21784-51-0

Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide (CAS No. 21784-51-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl sulfanyl group and a methoxycarbonyl moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide is composed of a central carbon atom bonded to an amino group, a methaniminium (iminium) group, and a benzyl sulfanyl moiety substituted with a methoxycarbonyl group. This complex arrangement confers the compound with unique chemical properties, such as high reactivity and the ability to form stable complexes with various metal ions. These properties make it an attractive candidate for use in catalytic reactions and as a building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant biological activity against certain cancer cell lines. The methoxycarbonyl group plays a crucial role in enhancing the compound's lipophilicity, which facilitates its cellular uptake and interaction with intracellular targets. Additionally, the benzyl sulfanyl moiety contributes to the compound's stability and resistance to metabolic degradation, further enhancing its therapeutic potential.

In the context of drug discovery, Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide has been explored as a lead compound for the development of new anticancer drugs. Its ability to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive candidate for further optimization and clinical evaluation. Ongoing preclinical studies are focused on optimizing the compound's pharmacokinetic properties and assessing its efficacy in animal models of cancer.

Beyond its potential in cancer therapy, Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide has also shown promise in other therapeutic areas. For example, recent research published in the Bioorganic & Medicinal Chemistry Letters has demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, making it a potential candidate for the development of broad-spectrum antiviral agents.

The synthesis of Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by iminium salt formation. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for both research and industrial applications.

In terms of safety and handling, while Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors or dust.

The future outlook for Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide is promising. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, Amino{2-(methoxycarbonyl)benzylsulfanyl}methaniminium bromide (CAS No. 21784-51-0) represents a fascinating molecule with significant potential in both fundamental research and applied pharmaceutical development. Its unique chemical structure and biological properties make it an important subject of ongoing investigation, with promising implications for the treatment of various diseases.